Cas no 2189-80-2 (Taraxerol acetate)

• Product Name: Taraxerol acetate
• CAS No: 2189-80-2
• MF: C₃₂H₅₂O₂
• MW: 468.754090309143
• CID: 277987
• PubChem ID: 94225
• Update Time: 2025-08-03

Taraxerol acetate Chemical and Physical Properties

Names and Identifiers

• Taraxeryl acetate
• 27-Norolean-14-en-3-ol,13-methyl-, 3-acetate, (3b,13a)-
• taraxerol acetate
• Acetyl taraxerol
• D-Friedoolean-14-en-3beta-yl acetate
• Friedoolean-14-en-3-yl acetate
• Taraxenol acetate
• Taraxerol monoacetate
• (3beta,13alpha)-13-Methyl-27-norolean-14-en-3-ol 3-acetate
• [ "Taraxerol acetate" ]
• taraxerolacetate
• 1ST156749
• 2189-80-2
• Taraxerylacetate
• SCHEMBL23929102
• HY-N2599
• D-Friedoolean-14-en-3beta-ol acetate
• 4,4,6a,8a,11,11,12b,14b-Octamethyl-1,2,3,4,4a,5,6,6a,8,8a,9,10,11,12,12a,12b,13,14,14a,14b-icosahydropicen-3-yl acetate
• CS-0022976
• FS-9579
• [(3S,4aR,6aR,6aS,8aR,12aR,14aR,14bR)-4,4,6a,6a,8a,11,11,14b-octamethyl-1,2,3,4a,5,6,8,9,10,12,12a,13,14,14a-tetradecahydropicen-3-yl] acetate
• D-Friedoolean-14-en-3-ol, acetate, (3beta)-
• AC-35012
• DTXSID70944487
• AKOS030573650
• DA-58282
• Taraxerol acetate

• Inchi： 1S/C32H52O2/c1-21(33)34-26-13-17-30(7)22(28(26,4)5)11-15-31(8)23-10-14-29(6)19-18-27(2,3)20-25(29)32(23,9)16-12-24(30)31/h10,22,24-26H,11-20H2,1-9H3/t22-,24+,25+,26-,29-,30-,31-,32+/m0/s1
• InChI Key： YWJGYBXHXATAQY-BOTWUFHUSA-N
• SMILES： O(C(C)=O)[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)C4=CC[C@@]5(C)CCC(C)(C)C[C@H]5[C@]4(C)CC[C@H]23)C1(C)C

Computed Properties

• Exact Mass: 468.39700
• Monoisotopic Mass: 468.396730897 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 897
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 468.8
• XLogP3: 9.9
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Powder
• Density: 1.02
• Melting Point: 303-305 ºC
• PSA: 26.30000
• LogP: 8.73970

Taraxerol acetate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Triterpenoids